Cas no 1251611-46-7 (N-(3-fluorophenyl)-7-methyl-4-oxo-1H-1,8-naphthyridine-3-carboxamide)
N-(3-fluorophenyl)-7-methyl-4-oxo-1H-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-fluorophenyl)-7-methyl-4-oxo-1H-1,8-naphthyridine-3-carboxamide
-
- Inchi: 1S/C16H12FN3O2/c1-9-5-6-12-14(21)13(8-18-15(12)19-9)16(22)20-11-4-2-3-10(17)7-11/h2-8H,1H3,(H,20,22)(H,18,19,21)
- InChI Key: FYTNDORZAZCDGF-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC(C)=N2)C(=O)C(C(NC2=CC=CC(F)=C2)=O)=C1
N-(3-fluorophenyl)-7-methyl-4-oxo-1H-1,8-naphthyridine-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3406-0927-2μmol |
N-(3-fluorophenyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide |
1251611-46-7 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3406-0927-1mg |
N-(3-fluorophenyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide |
1251611-46-7 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3406-0927-2mg |
N-(3-fluorophenyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide |
1251611-46-7 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3406-0927-3mg |
N-(3-fluorophenyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxamide |
1251611-46-7 | 90%+ | 3mg |
$63.0 | 2023-04-26 |
N-(3-fluorophenyl)-7-methyl-4-oxo-1H-1,8-naphthyridine-3-carboxamide Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on N-(3-fluorophenyl)-7-methyl-4-oxo-1H-1,8-naphthyridine-3-carboxamide
Recent Advances in the Study of N-(3-fluorophenyl)-7-methyl-4-oxo-1H-1,8-naphthyridine-3-carboxamide (CAS: 1251611-46-7)
N-(3-fluorophenyl)-7-methyl-4-oxo-1H-1,8-naphthyridine-3-carboxamide (CAS: 1251611-46-7) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of cancer therapy and inflammatory diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical characteristics, biological activities, and future research directions.
The compound belongs to the naphthyridine class of heterocyclic compounds, which are known for their diverse biological activities. The presence of a fluorophenyl moiety and a carboxamide group in its structure enhances its binding affinity to specific biological targets, making it a promising candidate for drug development. Recent synthetic approaches have optimized the yield and purity of N-(3-fluorophenyl)-7-methyl-4-oxo-1H-1,8-naphthyridine-3-carboxamide, enabling more detailed pharmacological evaluations.
In vitro studies have demonstrated that this compound exhibits potent inhibitory effects on certain kinase enzymes, which are implicated in cancer cell proliferation and survival. For instance, it has shown significant activity against protein kinases such as EGFR and VEGFR, suggesting its potential as a multi-targeted kinase inhibitor. Additionally, its anti-inflammatory properties have been explored, with findings indicating its ability to modulate key inflammatory pathways, such as NF-κB and MAPK signaling.
Recent preclinical studies have further elucidated the pharmacokinetic profile of N-(3-fluorophenyl)-7-methyl-4-oxo-1H-1,8-naphthyridine-3-carboxamide. These studies have revealed favorable oral bioavailability and metabolic stability, which are critical for its development as an oral therapeutic agent. However, challenges such as off-target effects and potential toxicity require further investigation to ensure its safety and efficacy in clinical settings.
Future research directions for this compound include the exploration of its synergistic effects with existing chemotherapeutic agents, as well as the development of novel derivatives to enhance its selectivity and potency. Structural-activity relationship (SAR) studies are also underway to identify key functional groups responsible for its biological activity. These efforts are expected to pave the way for the clinical translation of N-(3-fluorophenyl)-7-methyl-4-oxo-1H-1,8-naphthyridine-3-carboxamide and related compounds.
In conclusion, N-(3-fluorophenyl)-7-methyl-4-oxo-1H-1,8-naphthyridine-3-carboxamide represents a promising scaffold for the development of new therapeutic agents targeting cancer and inflammatory diseases. Its unique chemical structure and broad-spectrum biological activities make it a valuable subject of ongoing research. Continued efforts to optimize its pharmacological properties and understand its mechanisms of action will be crucial for its successful application in medicine.
1251611-46-7 (N-(3-fluorophenyl)-7-methyl-4-oxo-1H-1,8-naphthyridine-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)